4-([1,1'-Biphenyl]-4-yl)butane-1,2-diol

• CAS No.: 61396-74-5
• Molecular Formula: C16H18O2
• Molecular Weight: 242.31 g/mol
• IUPAC Name: 4-(4-phenylphenyl)butane-1,2-diol
• InChI: InChI=1S/C16H18O2/c17-12-16(18)11-8-13-6-9-15(10-7-13)14-4-2-1-3-5-14/h1-7,9-10,16-18H,8,11-12H2
• InChI Key: QIGISQYFQRLYIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)CCC(CO)O

Description

4-([1,1'-Biphenyl]-4-yl)butane-1,2-diol is a diol derivative featuring a biphenyl moiety attached to a four-carbon chain with hydroxyl groups at positions 1 and 2 (Figure 1).

Preparation Methods

The synthesis of 4-([1,1’-Biphenyl]-4-yl)butane-1,2-diol can be achieved through several synthetic routes. One common method involves the reaction of 4-bromobiphenyl with butane-1,2-diol in the presence of a base such as potassium carbonate. The reaction typically proceeds under reflux conditions in a suitable solvent like dimethylformamide (DMF). Industrial production methods may involve the use of more efficient catalytic processes to enhance yield and purity.

Chemical Reactions Analysis

4-([1,1’-Biphenyl]-4-yl)butane-1,2-diol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, converting the compound into its corresponding alcohols.

Substitution: The hydroxyl groups in the butane-1,2-diol moiety can undergo substitution reactions with halogens or other nucleophiles, forming various substituted derivatives.

Common reagents and conditions used in these reactions include strong oxidizing agents for oxidation, hydrogen gas with metal catalysts for reduction, and halogenating agents for substitution. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

4-([1,1’-Biphenyl]-4-yl)butane-1,2-diol has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 4-([1,1’-Biphenyl]-4-yl)butane-1,2-diol exerts its effects involves interactions with specific molecular targets and pathways. For instance, its antimicrobial activity may be attributed to the disruption of bacterial cell membranes, while its anticancer properties could involve the inhibition of key enzymes or signaling pathways involved in cell proliferation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following compounds share structural similarities with 4-([1,1'-Biphenyl]-4-yl)butane-1,2-diol:

Table 1: Key Structural Features of Comparable Compounds

Compound Name / ID	Core Structure	Functional Groups	Notable Substituents
4-([1,1'-Biphenyl]-4-yl)butane-1,2-diol (Target)	Biphenyl + butane chain	1,2-diol	Biphenyl at C4
Compound 1	Benzene ring	1,2-diol + 3-hydroxybutan-2-yl	3,6-dimethyl
Bisphenol A (BPA)	Two phenol groups	4,4'-dihydroxy	Isopropylidene bridge
[1,1'-Biphenyl]-4-yl acetate	Biphenyl	Acetate ester	Acetyl group at C4
Meso-4-[4-(3,4-dihydroxyphenyl)-2,3-dimethylbutyl]benzene-1,2-diol	Benzene + butyl chain	1,2-diol + 3,4-dihydroxyphenyl	2,3-dimethyl on butane chain

Hydrogen Bonding and Solubility

• The target compound ’s 1,2-diol groups enhance hydrophilicity compared to ester-containing analogs like [1,1'-Biphenyl]-4-yl acetate , which is more lipophilic due to its acetyl group.
• Compound 1 , with methyl and hydroxybutyl substituents, may exhibit intermediate solubility, as methyl groups increase lipophilicity while hydroxyls improve aqueous compatibility.

Bioactivity

• Compound 1 and Compound 3 (3,4,5-trimethyl-1,2-benzenediol) from demonstrate anti-MRSA activity, suggesting that diol-containing aromatic systems may disrupt bacterial membranes or enzyme function. The biphenyl group in the target compound could amplify such effects via enhanced membrane interaction, though this remains speculative.
• BPA is a known endocrine disruptor due to its phenol groups and rigid structure. The target compound’s longer aliphatic chain and biphenyl system may reduce estrogenic activity by limiting receptor binding.

Thermal and Chemical Stability

• BPA’s isopropylidene bridge contributes to thermal stability in polymers . The target compound’s butane chain and diol groups may reduce stability under high temperatures but improve biodegradability.